Cas no 30462-22-7 ([1]Benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one,1,2,12,12a-tetrahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy-,(2R,6aS,12aS)-)

• Product Name: [1]Benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one,1,2,12,12a-tetrahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy-,(2R,6aS,12aS)-
• CAS No: 30462-22-7
• MF: C₂₃H₂₄O₇
• MW: 412.432467460632
• CID: 312547
• PubChem ID: 182000
• Update Time: 2025-04-19

[1]Benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one,1,2,12,12a-tetrahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy-,(2R,6aS,12aS)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one,1,2,12,12a-tetrahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy-,(2R,6aS,12aS)-
• (2R)-1,2,6,6aα,12,12aα-Hexahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy[1]benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6-one
• [1]Benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one,1,2,12,12a-tetrahydro-2-(1-hydroxy-1-methylethyl)-8,9-dimethoxy-,(2R
• CHEMBL518129
• (1S,6R,13S)-6-(2-hydroxypropan-2-yl)-16,17-dimethoxy-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one
• (-)-Dalpanol
• DTXSID80952795
• 30462-22-7
• dalpanol
• 2-Hydroxy-1',2'-dihydrorotenone
• 2-(2-Hydroxypropan-2-yl)-8,9-dimethoxy-1,2,12,12a-tetrahydrofuro[2',3':7,8][1]benzopyrano[2,3-c][1]benzopyran-6(6aH)-one
• 6',7'-Dihydro-6'-hydroxyrotenone

• Inchi： 1S/C23H24O7/c1-23(2,25)19-8-13-14(29-19)6-5-11-21(24)20-12-7-16(26-3)17(27-4)9-15(12)28-10-18(20)30-22(11)13/h5-7,9,18-20,25H,8,10H2,1-4H3/t18-,19-,20+/m1/s1
• InChI Key： UJRXJHPYROZVGI-AQNXPRMDSA-N
• SMILES： O1C2C(=CC=C3C=2C[C@H](C(C)(C)O)O3)C([C@H]2C3C=C(C(=CC=3OC[C@@H]12)OC)OC)=O

Computed Properties

• Exact Mass: 412.15222
• Monoisotopic Mass: 412.152203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4

Experimental Properties

• Density: 1.321
• Boiling Point: 594.7°C at 760 mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.599
• PSA: 83.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenones